Cas no 781649-86-3 (Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate
• CAS No: 781649-86-3
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• MDL: MFCD13184780
• CID: 832267
• PubChem ID: 22293217
• Update Time: 2025-06-11

Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(2-amino-3-pyridinyl)amino]-, 1,1-dimethylethyl ester
• 1-Piperidinecarboxylic acid, 4-[(2-amino-3-pyridinyl)amino]-, 1,1-dimethylethyl ester
• tert-Butyl 4-[(2-aminopyridin-3-yl)-amino]piperidine-1-carboxylate
• TERT-BUTYL 4-[(2-AMINOPYRIDIN-3-YL)AMINO]PIPERIDINE-1-CARBOXYLATE
• 2-amino-3-((1-tert-butoxycarbonylpiperidin-4-yl)amino)pyridine
• 2-amino-3-[(1-tert-butoxycarbonylpiperidin-4-yl)amino]pyridine
• AK127927
• FT-0687627
• I14-9274
• KB-80903
• SureCN1198309
• tert-butyl 4-(2-aminopyridin-3-ylamino)piperidine-1-carboxylate
• 2-Amino-3-[(1-tert-butoxycarbonylpiperidin-4-yl)amino)pyridine
• 2-amino-3-[(1-t-butoxycarbonylpiperidin-4-yl)amino]pyridine
• 2-Amino-3-[(1-t-butoxycarbonylpiperidin-4-yl)amino)pyridine
• NRYFFLQIEZSPBO-UHFFFAOYSA-N
• tert-butyl 4-(2-aminopyridin-3-ylamino)piperidine-1-
• 743JAQ2WE9
• ISOPROPYL2-(4-CHLOROPHENOXY)-2-METHYLPROPANOATE
• BG-0046
• DTXSID00624482
• tert-Butyl4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate
• SCHEMBL1198309
• CS-M0488
• 781649-86-3
• MFCD13184780
• A9856
• AKOS015917816
• tert-butyl 4[(2-aminopyridin-3-yl)amino]piperidine-1-carboxylate
• 2-Amino-3-[[1-(tert-butoxycarbonyl)piperidin-4-yl]amino]pyridine
• ALBB-034365
• DB-352978
• Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate

• MDL： MFCD13184780
• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-9-6-11(7-10-19)18-12-5-4-8-17-13(12)16/h4-5,8,11,18H,6-7,9-10H2,1-3H3,(H2,16,17)
• InChI Key： NRYFFLQIEZSPBO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5
• XLogP3: 1.9

Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C(BD249718)

Additional information on Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate

Research Brief on Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate (CAS: 781649-86-3)

In recent years, the compound Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate (CAS: 781649-86-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often utilized as a key intermediate in the synthesis of pharmacologically active molecules, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The unique structural features of this molecule, including the piperidine and aminopyridine moieties, make it a versatile scaffold for the design of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate to enhance its reactivity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the efficiency of producing this compound, reducing byproduct formation and increasing overall purity. The study emphasized the importance of this intermediate in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

Another significant area of investigation involves the role of Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate in the modulation of protein-protein interactions (PPIs). A recent preprint on bioRxiv (2024) highlighted its potential as a scaffold for designing small molecules that disrupt PPIs involved in neurodegenerative diseases. The study demonstrated that derivatives of this compound exhibit promising binding affinities to specific protein targets, suggesting its utility in developing therapeutics for conditions such as Alzheimer's disease.

In addition to its applications in drug discovery, Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate has also been explored for its physicochemical properties. A 2023 study in the European Journal of Pharmaceutical Sciences investigated the compound's solubility, stability, and permeability, providing valuable data for formulation scientists. These properties are critical for ensuring the bioavailability and efficacy of drugs derived from this intermediate.

Looking ahead, the potential of Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate in personalized medicine is an emerging area of interest. Researchers are exploring its use in the synthesis of patient-specific therapeutics, leveraging its modular structure to tailor drug properties to individual genetic profiles. This approach aligns with the broader trend towards precision medicine and could revolutionize treatment strategies for complex diseases.

In conclusion, Tert-Butyl 4-((2-aminopyridin-3-yl)amino)piperidine-1-carboxylate (CAS: 781649-86-3) continues to be a valuable compound in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and personalized medicine, underscores its importance in ongoing research efforts. Future studies will likely further elucidate its applications and optimize its use in therapeutic development.